Cas no 62576-88-9 (Phenol, 4-fluoro-, compd. with acetonitrile (1:1))

• Product Name: Phenol, 4-fluoro-, compd. with acetonitrile (1:1)
• CAS No: 62576-88-9
• MF: C₈H₈FNO
• MW: 153.153625488281
• CID: 439590
• PubChem ID: 71385070
• Update Time: 2025-04-19

Phenol, 4-fluoro-, compd. with acetonitrile (1:1) Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-fluoro-, compd. with acetonitrile (1:1)
• acetonitrile,4-fluorophenol
• DTXSID40807313
• 62576-88-9
• Acetonitrile--4-fluorophenol (1/1)

• Inchi： 1S/C6H5FO.C2H3N/c7-5-1-3-6(8)4-2-5;1-2-3/h1-4,8H;1H3
• InChI Key： YVCLIIDHXUMAOJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)O.N#CC

Computed Properties

• Exact Mass: 153.05904
• Monoisotopic Mass: 153.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 96.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44Ų

Experimental Properties

• PSA: 44.02